Cas no 317319-33-8 (2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole)

• Product Name: 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole
• CAS No: 317319-33-8
• MF: C₁₂H₈NF₄SCl
• MW: 309.71022
• MDL: MFCD07369415
• CID: 825543
• Update Time: 2025-06-10

2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-(3-fluoro-4-(trifluoromethyl)phenyl)-4-methylthiazole
• 2-[3-Fluoro-4-(trifluoromethyl)phenyl]-4-methyl-5-chloromethyl Thiazole
• 5-(Chloromethyl)-2-[3-fluoro-4-(trifluoromethyl)-phenyl]-4-methyl-1,3-thiazole
• 5-(CHLOROMETHYL)-2-[3-FLUORO-4-(TRIFLUOROMETHYL)PHENYL]-4-METHYL-1,3-THIAZOLE
• HA-0841
• 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole

• MDL： MFCD07369415
• Inchi： InChI=1S/C12H8ClF4NS/c1-6-10(5-13)19-11(18-6)7-2-3-8(9(14)4-7)12(15,16)17/h2-4H,5H2,1H3
• InChI Key： QZRTZQRCEAOOLW-UHFFFAOYSA-N
• SMILES： CC1=C(CCl)SC(=N1)C2=CC(=C(C=C2)C(F)(F)F)F

Computed Properties

• Exact Mass: 309.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 41.13000
• LogP: 5.01520

2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole

Recent Advances in the Study of 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole (CAS: 317319-33-8)

In recent years, the compound 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole (CAS: 317319-33-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique fluorinated and trifluoromethylated phenyl group, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic pathway for 317319-33-8. Recent publications highlight improved methodologies that enhance yield and purity, addressing previous challenges in large-scale production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation and increases overall efficiency. These advancements are critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole exhibits potent activity against specific molecular targets. In particular, it has been identified as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways. A recent in vitro study showed significant suppression of pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data from animal models indicate favorable pharmacokinetic profiles, with good oral bioavailability and tissue penetration.

The mechanism of action of 317319-33-8 has been elucidated through structural and biochemical studies. X-ray crystallography and molecular docking analyses have provided detailed insights into its binding interactions with target proteins. These findings not only enhance our understanding of its therapeutic effects but also pave the way for the design of next-generation derivatives with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 2-3-Fluoro-4-(trifluoromethyl)phenyl-4-methyl-5-chloromethyl Thiazole. Issues such as metabolic stability and potential off-target effects require further investigation. Ongoing research aims to address these concerns through structural modifications and comprehensive toxicity studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, the latest research on 317319-33-8 underscores its potential as a valuable candidate for drug development. Continued exploration of its pharmacological properties and optimization of its synthetic and therapeutic profiles will be crucial for realizing its full clinical potential. This compound represents an exciting avenue for future research in chemical biology and medicinal chemistry.